Cas no 85459-20-7 (A-METHYLBENZYLZINC BROMIDE)

• Product Name: A-METHYLBENZYLZINC BROMIDE
• CAS No: 85459-20-7
• MF: C₈H₉BrZn
• MW: 250.470058202744
• MDL: MFCD22685700
• CID: 990537
• PubChem ID: 24873224
• Update Time: 2025-05-25

A-METHYLBENZYLZINC BROMIDE Chemical and Physical Properties

Names and Identifiers

• A-METHYLBENZYLZINC BROMIDE
• alpha-Methylbenzylzinc chloride
• bromozinc(1+),ethylbenzene
• (1-phenylethyl)zinc bromide
• (1-phenylethyl)zinc(II) bromide
• ^a-Methylbenzylzinc chloride, 0.5M in THF, packaged under Argon in resealable CheMSeal^t bottles
• a-Methylbenzylzinc bromide 0.5 M in Tetrahydrofuran
• A-Methylbenzylzinc bromide solution
• a-Methylbenzylzinc chloride
• MFCD01311436
• alpha-methylbenzyl zinc bromide
• AKOS016018002
• 85459-20-7
• bromozinc(1+);ethylbenzene

• MDL： MFCD22685700
• Inchi： 1S/C8H9.BrH.Zn/c1-2-8-6-4-3-5-7-8;;/h2-7H,1H3;1H;/q-1;;+2/p-1
• InChI Key： LCPVHNNFHPWFCI-UHFFFAOYSA-M
• SMILES： Br[Zn+].[CH-](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 247.91800
• Monoisotopic Mass: 203.968420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 60.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.965 g/mL at 25 °C
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Water Partition Coefficient: Reacts with water.
• PSA: 0.00000
• LogP: 3.23550
• Sensitiveness: Air Sensitive
• Color/Form: 0.5 M in THF
• Solubility: Not determined

A-METHYLBENZYLZINC BROMIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H261-H302-H319-H335-H351
• Warning Statement： P210-P231+P232-P280-P370+P378-P402+P404-P403+P235
• Hazardous Material transportation number：UN 2056 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-14-19-36/37-40
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• HazardClass：4.3
• Storage Condition：2-8°C

Additional information on A-METHYLBENZYLZINC BROMIDE

A-METHYLBENZYLZINC BROMIDE: A Comprehensive Overview

A-METHYLBENZYLZINC BROMIDE, identified by the CAS number 85459-20-7, is a significant compound in the realm of organic chemistry. This organozinc compound has garnered attention due to its unique properties and versatile applications in various chemical reactions. The compound, which can also be referred to as 1-methylbenzylzinc bromide, is widely recognized for its role in catalytic processes and as an intermediate in the synthesis of complex organic molecules.

The structure of A-METHYLBENZYLZINC BROMIDE consists of a benzyl group substituted with a methyl group, bonded to a zinc atom, which is further coordinated with bromide ions. This configuration imparts the compound with distinctive electronic properties, making it highly reactive under specific conditions. Recent studies have highlighted its potential in asymmetric catalysis, where it serves as a chiral ligand precursor, enabling the synthesis of enantioselective compounds. This has significant implications in pharmaceutical chemistry, where the stereochemistry of molecules plays a crucial role in their efficacy and safety.

In terms of synthesis, A-METHYLBENZYLZINC BROMIDE can be prepared through various methods, including the reaction of benzyl bromide derivatives with zinc metal. The choice of synthetic pathway often depends on the desired purity and scale of production. Researchers have explored green chemistry approaches to synthesize this compound, aiming to minimize environmental impact while maintaining high yields and product quality.

The application of A-METHYLBENZYLZINC BROMIDE extends beyond catalysis. It has been employed in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it facilitates the formation of carbon-carbon bonds. This capability is pivotal in the construction of biologically active molecules and advanced materials. Recent advancements in this area have demonstrated improved reaction efficiencies and selectivities when using this compound as a catalyst precursor.

Moreover, A-METHYLBENZYLZINC BROMIDE has found utility in polymer chemistry. Its ability to act as a chain transfer agent enables the synthesis of polymers with tailored properties, such as controlled molecular weight and functionality. This has opened new avenues for its application in materials science, particularly in the development of high-performance polymers for electronic and biomedical applications.

The stability and reactivity of A-METHYLBENZYLZINC BROMIDE are influenced by various factors, including temperature, solvent polarity, and the presence of other reagents. Studies have shown that mild reaction conditions are often sufficient to harness its catalytic potential without compromising its structural integrity. This makes it an attractive option for large-scale industrial applications where process efficiency is paramount.

In conclusion, A-METHYLBENZYLZINC BROMIDE, with its CAS number 85459-20-7, stands out as a vital compound in modern organic chemistry. Its role in catalysis, cross-coupling reactions, and polymer synthesis underscores its importance across diverse scientific disciplines. As research continues to uncover new applications and optimize its use, this compound is poised to remain at the forefront of chemical innovation for years to come.